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acid

Cat. No.: B1515800 Get Quote

Technical Guide: 5-hydroxy-L-norvaline
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise summary of the available physicochemical data for 5-

hydroxy-L-norvaline, a derivative of the amino acid L-norvaline. This document is intended for

researchers, scientists, and professionals in drug development who require accurate,

foundational information on this compound.

Core Physicochemical Data
5-hydroxy-L-norvaline, also known by its systematic name (2S)-2-amino-5-hydroxypentanoic

acid, is a distinct chemical entity.[1] The fundamental quantitative data for this compound are

summarized in the table below for ease of reference.

Parameter Value Source

CAS Number 6152-89-2 [2][3][4]

Molecular Weight 133.15 g/mol [1][3]

Molecular Formula C5H11NO3 [1][3]
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Experimental and Biological Data Notice
As of the date of this publication, a comprehensive search of publicly available scientific

literature and chemical databases has revealed a notable scarcity of in-depth technical data for

5-hydroxy-L-norvaline. Specifically, detailed experimental protocols for its synthesis or use in

biological assays, as well as elucidated signaling pathways in which it may be involved, are not

readily available.

The scientific community's focus has been more directed towards its parent compound, L-

norvaline. While structurally related, it is crucial to emphasize that the biological activities and

mechanisms of action of L-norvaline cannot be directly extrapolated to 5-hydroxy-L-norvaline

without dedicated experimental validation.

Research Context: The Parent Compound, L-
Norvaline
To provide a broader context for researchers interested in 5-hydroxy-L-norvaline, this section

briefly outlines the known biological activities of L-norvaline. This information is presented for

contextual purposes only and should not be interpreted as being representative of 5-hydroxy-L-

norvaline.

L-norvaline is recognized primarily as an inhibitor of the enzyme arginase.[5][6] Arginase

inhibition can lead to an increase in the bioavailability of L-arginine, a substrate for nitric oxide

synthase (NOS). Consequently, this can enhance the production of nitric oxide (NO), a critical

signaling molecule in various physiological processes, including vasodilation and immune

responses.[5]

Due to its role as an arginase inhibitor, L-norvaline has been investigated for its potential

therapeutic effects in conditions associated with endothelial dysfunction and reduced NO

bioavailability, such as hypertension. Studies have also explored its neuroprotective potential,

particularly in the context of Alzheimer's disease, where it has been shown to reduce amyloid-

beta deposition and neuroinflammation in animal models.[7]

The primary signaling pathway influenced by L-norvaline is depicted in the diagram below,

illustrating its mechanism as an arginase inhibitor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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